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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the current understanding of the role of

tetrabutylgermane in catalytic organic reactions. Following a comprehensive review of

scientific literature and chemical databases, it is important to note that there is a significant lack

of documented applications for tetrabutylgermane as a catalyst or a key component in

catalytic systems for organic synthesis.

The search for direct applications of tetrabutylgermane in catalysis did not yield specific

protocols, quantitative data on catalytic performance, or established experimental workflows.

Therefore, the detailed application notes and protocols as requested cannot be generated at

this time due to the absence of primary literature on the topic.

For the benefit of researchers, this document will instead provide general information on

tetrabutylgermane and a brief overview of common catalytic organic reactions where other

organometallic compounds are frequently employed.

Tetrabutylgermane: Properties and General
Information
Tetrabutylgermane is an organogermanium compound with the chemical formula C16H36Ge.

[1] It is also known as tetrabutylgermanium or tetra-n-butylgermane.[1] Key properties are listed
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below:

Property Value

CAS Registry Number 1067-42-1[1]

Molecular Formula C16H36Ge[1]

Molecular Weight 301.10 g/mol [1]

While information on its catalytic activity is not available, its chemical structure, consisting of a

central germanium atom bonded to four butyl groups, suggests it is a sterically hindered and

electronically saturated molecule. Such compounds are not typically employed as catalysts

themselves but can sometimes serve as precursors for the synthesis of more reactive catalytic

species. However, no such applications for tetrabutylgermane have been reported in the

reviewed literature.

Overview of Key Catalytic Organic Reactions
While tetrabutylgermane does not have a documented role, numerous other organometallic

compounds are central to a wide array of catalytic organic reactions that are fundamental to

research and drug development. Below are brief descriptions of some major classes of these

reactions.

Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and

selectivity.[2][3][4][5] These reactions typically involve an organic halide or triflate and an

organometallic reagent.[2]

Key examples include:

Suzuki Coupling: Couples an organoboron compound with an organic halide.[4]

Buchwald-Hartwig Amination: Forms a carbon-nitrogen bond between an aryl halide and an

amine.[2][4]
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Heck Coupling: Forms a carbon-carbon bond between an alkene and an aryl halide.[4]

Sonogashira Coupling: Couples a terminal alkyne with an aryl or vinyl halide.[4]

Stille Coupling: Involves the reaction of an organotin compound with an organic halide.[4]

The general workflow for a cross-coupling reaction is depicted below.
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General Workflow for a Catalytic Cross-Coupling Reaction

Starting Materials
(e.g., Aryl Halide, Organometallic Reagent)

Reaction Mixture

Catalyst Precursor
(e.g., Palladium Complex) Ligand Base Solvent

Heating / Stirring

Aqueous Workup & Extraction

Purification
(e.g., Chromatography)

Final Product

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Steps in Catalytic Polymerization

Initiation

Propagation

Termination

Catalyst Activation

Monomer Coordination

Monomer Insertion

Polymer Chain Growth

Next Monomer

Chain Termination

Final Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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